5-(2-Chloro-5-methoxyphenyl)-2-hydroxypyridine, 95%

• IUPAC Name: 5-(2-chloro-5-methoxyphenyl)-1H-pyridin-2-one
• InChI: InChI=1S/C12H10ClNO2/c1-16-9-3-4-11(13)10(6-9)8-2-5-12(15)14-7-8/h2-7H,1H3,(H,14,15)
• InChI Key: SLUHMDGHCJYNBY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)Cl)C2=CNC(=O)C=C2
• Molecular Formula: C12H10ClNO2
• DSSTOX Substance ID: DTXSID10682992
• Molecular Weight: 235.66 g/mol
• CAS RN: 1111102-92-1

Description

5-(2-Chloro-5-methoxyphenyl)-2-hydroxypyridine (5-CMHP-2-HOP) is a novel compound that has been studied for its potential applications in synthetic organic chemistry, medicinal chemistry, and biochemistry. 5-CMHP-2-HOP is a white crystalline solid with a melting point of 193-195°C and a purity of 95%. It is a highly polar compound that is soluble in water and organic solvents, making it an ideal candidate for use in a variety of laboratory experiments.

Scientific Research Applications

5-(2-Chloro-5-methoxyphenyl)-2-hydroxypyridine, 95% has been studied for its potential applications in synthetic organic chemistry, medicinal chemistry, and biochemistry. In synthetic organic chemistry, 5-(2-Chloro-5-methoxyphenyl)-2-hydroxypyridine, 95% has been used as a synthetic intermediate for the synthesis of various heterocyclic compounds, such as quinolones and imidazoles. In medicinal chemistry, 5-(2-Chloro-5-methoxyphenyl)-2-hydroxypyridine, 95% has been used as a starting material for the synthesis of several bioactive molecules, such as antifungal agents and anti-inflammatory drugs. In biochemistry, 5-(2-Chloro-5-methoxyphenyl)-2-hydroxypyridine, 95% has been used as a substrate for the synthesis of various enzymes, such as cyclooxygenase and lipoxygenase.

Mechanism of Action

The mechanism of action of 5-(2-Chloro-5-methoxyphenyl)-2-hydroxypyridine, 95% is not yet fully understood. However, it is believed that the compound acts as a substrate for various enzymes, such as cyclooxygenase and lipoxygenase. These enzymes catalyze the formation of prostaglandins and leukotrienes, respectively, which are involved in the regulation of inflammation and other physiological processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(2-Chloro-5-methoxyphenyl)-2-hydroxypyridine, 95% are not yet fully understood. However, the compound has been shown to act as a substrate for various enzymes, including cyclooxygenase and lipoxygenase. These enzymes catalyze the formation of prostaglandins and leukotrienes, respectively, which are involved in the regulation of inflammation and other physiological processes. In addition, 5-(2-Chloro-5-methoxyphenyl)-2-hydroxypyridine, 95% has been shown to have antioxidant activity, which may be beneficial in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 5-(2-Chloro-5-methoxyphenyl)-2-hydroxypyridine, 95% in laboratory experiments include its high purity (95%) and its solubility in water and organic solvents. In addition, the compound is relatively stable and can be stored at room temperature for up to one year. However, there are some limitations to using 5-(2-Chloro-5-methoxyphenyl)-2-hydroxypyridine, 95% in laboratory experiments. The compound is very expensive and its synthesis can be difficult to scale up for large-scale experiments. In addition, the mechanism of action of 5-(2-Chloro-5-methoxyphenyl)-2-hydroxypyridine, 95% is not yet fully understood, which may limit its use in certain experiments.

Future Directions

The potential applications of 5-(2-Chloro-5-methoxyphenyl)-2-hydroxypyridine, 95% in synthetic organic chemistry, medicinal chemistry, and biochemistry are vast and still largely unexplored. Further research is needed to better understand the mechanism of action of the compound and its potential therapeutic applications. In addition, further research is needed to develop more cost-effective synthetic methods for the production of 5-(2-Chloro-5-methoxyphenyl)-2-hydroxypyridine, 95%. Finally, further research is needed to explore the potential of 5-(2-Chloro-5-methoxyphenyl)-2-hydroxypyridine, 95% as a starting material for the synthesis of various heterocyclic compounds and bioactive molecules.

Synthesis Methods

The synthesis of 5-(2-Chloro-5-methoxyphenyl)-2-hydroxypyridine, 95% has been reported by several groups. The most commonly used method involves the reaction of 2-chloro-5-methoxyphenylhydrazine with 2-hydroxy-5-methylpyridine in the presence of a base, such as sodium hydroxide or potassium carbonate. The reaction is carried out at temperatures between 80-100°C and yields 5-(2-Chloro-5-methoxyphenyl)-2-hydroxypyridine, 95% in high yields.